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Compound of Interest

Compound Name: 1-Ethylquinolinium iodide

Cat. No.: B146953 Get Quote

Introduction: The Quinolinium Core in Modern
Chemistry
Quinolinium salts represent a pivotal class of heterocyclic compounds, characterized by a

fused benzene and pyridine ring system with a quaternized nitrogen atom. This structural motif

imparts unique electronic and steric properties, rendering them valuable as catalysts,

precursors in organic synthesis, and scaffolds in medicinal chemistry. Among these, 1-
Ethylquinolinium iodide (CAS No. 634-35-5) is a notable member, frequently employed in

research settings. Its utility stems from the reactivity of the quinolinium ring and the presence of

the iodide counter-ion.

This guide provides a comprehensive overview of the essential physical and chemical

properties of 1-Ethylquinolinium iodide. It is intended for researchers, scientists, and drug

development professionals who require a deep technical understanding of this compound for

its effective application. We will delve into its core characteristics, provide a validated protocol

for property determination, and illustrate its synthetic pathway, grounding all claims in

authoritative data.

PART 1: Core Physicochemical Properties
The physical and chemical properties of a compound are foundational to its application,

dictating its handling, storage, reactivity, and suitability for various experimental conditions.
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Physical Properties
The macroscopic and thermodynamic characteristics of 1-Ethylquinolinium iodide are

summarized below. These properties are critical for predicting its behavior in different solvents

and thermal conditions.

Property Value Source(s)

CAS Number 634-35-5 [1][2][3][4][5]

Molecular Formula C₁₁H₁₂IN [1][2][3][4][5][6]

Molecular Weight 285.12 g/mol [1][2][3][4][5][6]

Appearance
Yellow to brown crystalline

powder
[1]

Melting Point 158-160 °C [3][4][5]

Solubility High solubility in polar solvents [3]

IUPAC Name 1-ethylquinolin-1-ium;iodide [1]

Chemical & Safety Profile
The chemical nature of 1-Ethylquinolinium iodide dictates its reactivity and stability.

Understanding its hazard profile is paramount for safe laboratory practice.

Stability and Storage: The compound is known to be hygroscopic and sensitive to light.[5][7]

Therefore, it should be stored in a tightly sealed container, away from light and moisture, to

prevent degradation. A cool, dry, and well-ventilated environment is recommended.

Reactivity: As a quaternary ammonium salt, it is generally stable under normal conditions.

The iodide ion can participate in nucleophilic substitution reactions. The quinolinium ring

system is electron-deficient, making it susceptible to nucleophilic attack under certain

conditions. It serves as a crucial precursor in various organic syntheses.[3]

Hazard Identification: 1-Ethylquinolinium iodide is classified as an irritant. It is known to

cause skin irritation (H315) and serious eye irritation (H319).[1][8] Furthermore, it may cause

respiratory irritation (H335).[1][8] Appropriate personal protective equipment (PPE), including
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gloves, safety goggles, and a lab coat, must be worn during handling. All manipulations

should be performed in a well-ventilated fume hood.

PART 2: Experimental Protocol - Melting Point
Determination
The melting point is a critical indicator of a crystalline solid's purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to depress

and broaden the melting range. The following protocol details a self-validating method for the

precise determination of the melting point of 1-Ethylquinolinium iodide using a modern digital

apparatus.

Causality and Methodological Rationale
The choice of a slow heating rate (1-2°C/min) is crucial for ensuring that the sample and the

thermometer are in thermal equilibrium, allowing for an accurate reading. A preliminary, rapid

determination helps to identify the approximate melting range, saving time during the precise

measurement. Using a fresh sample for each measurement is essential because some

compounds may decompose or undergo polymorphic changes upon melting and re-solidifying.

[9]

Step-by-Step Protocol
Sample Preparation:

Place a small amount of 1-Ethylquinolinium iodide onto a clean, dry watch glass.

Thoroughly crush the crystalline powder into a fine, uniform consistency using a spatula.

Take a glass capillary tube (sealed at one end) and press the open end into the powder.

Invert the tube and gently tap it on a hard surface to pack the powder into the sealed end.

The packed sample height should be approximately 1-2 mm.[10]

Apparatus Setup (Digital Melting Point Apparatus):
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Ensure the heating block is clean and has cooled to at least 20°C below the expected

melting point (approx. 158°C).

Insert the prepared capillary tube into one of the sample holders in the apparatus.

Insert a calibrated digital thermometer into the designated port.

Approximate Melting Point Determination (Optional but Recommended):

Set a rapid heating rate (e.g., 10-20°C per minute).

Observe the sample and note the temperature at which it begins to melt. This provides a

rough estimate of the melting point.

Allow the apparatus to cool sufficiently before proceeding.

Accurate Melting Point Determination:

Using a fresh capillary tube with a new sample, place it in the cooled apparatus.

Set the starting temperature to approximately 15-20°C below the estimated melting point.

Set the heating rate (ramp rate) to a slow value, typically 1-2°C per minute.

Observe the sample closely through the magnifying lens.

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last solid crystal melts completely.

The melting point is reported as the range T₁ - T₂.

Validation and Repetition:

Repeat the accurate determination (Step 4) at least two more times with fresh samples.

Consistent results across two or more measurements validate the determined melting

point range.
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PART 3: Synthesis Workflow
1-Ethylquinolinium iodide is typically synthesized via a straightforward quaternization

reaction, specifically an Sɴ2 reaction between the nucleophilic nitrogen of quinoline and the

electrophilic carbon of an ethyl halide.

Logical Workflow: Synthesis of 1-Ethylquinolinium
Iodide
The diagram below illustrates the direct synthetic route from quinoline and ethyl iodide. This

reaction is a classic example of the Menshutkin reaction, where a tertiary amine is converted

into a quaternary ammonium salt.

Reactants

Process

Product

Quinoline (C₉H₇N)

Sɴ2 Reaction
(Menshutkin Reaction)

 Nucleophile

Ethyl Iodide (C₂H₅I)

 Electrophile

1-Ethylquinolinium Iodide
(C₁₁H₁₂IN)

 Quaternization

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Ethylquinolinium iodide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b146953?utm_src=pdf-body
https://www.benchchem.com/product/b146953?utm_src=pdf-body
https://www.benchchem.com/product/b146953?utm_src=pdf-body
https://www.benchchem.com/product/b146953?utm_src=pdf-body-img
https://www.benchchem.com/product/b146953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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